Cas no 5060-25-3 (Stigmastan-3-one, (5a)-)

• Product Name: Stigmastan-3-one, (5a)-
• CAS No: 5060-25-3
• MF: C₂₉H₅₀O
• MW: 414.706709384918
• CID: 378298
• PubChem ID: 5491512
• Update Time: 2025-04-19

Stigmastan-3-one, (5a)- Chemical and Physical Properties

Names and Identifiers

• Stigmastan-3-one, (5a)-
• (5S,8R,9S,10S,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
• 5alpha-Cholestan-24beta-ethyl-3beta-one
• 5a-Sitostan-3-one (7CI)
• 5a-Stigmastan-3-one (6CI,8CI)
• AC1NUSAZ
• AG-F-70218
• CTK1H3971
• Sitostanone
• stigmast-3-one
• stigmastanone
• 5alpha-stigmastan-3-one
• DTXSID80964833
• 5alpha-Sitostan-3-one
• Stigmastan-3-one
• 5060-25-3

• Inchi： 1S/C29H50O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h19-22,24-27H,7-18H2,1-6H3/t20-,21-,22+,24+,25-,26+,27+,28+,29-/m1/s1
• InChI Key： BVVFRHKBULZQCQ-KWMXJCMHSA-N
• SMILES： O=C1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC[C@@H](CC)C(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 414.3864
• Monoisotopic Mass: 414.386166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 9.7

Experimental Properties

• Density: 0.944
• Boiling Point: 469.8°C at 760 mmHg
• Flash Point: 229.5°C
• Refractive Index: 1.495
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives